Sodium Chromate
Sodium Chromate
Sodium chromate appears as a yellow crystalline solid. Used to make pigments for paints and inks, other chemicals, and as a wood preservative.
Sodium chromate is an inorganic sodium salt consisting of sodium and chromate ions in a 2:1 ratio. It has a role as a carcinogenic agent, an oxidising agent, a poison and a diagnostic agent. It contains a chromate(2-).
Sodium chromate is an inorganic sodium salt consisting of sodium and chromate ions in a 2:1 ratio. It has a role as a carcinogenic agent, an oxidising agent, a poison and a diagnostic agent. It contains a chromate(2-).
Brand Name:
Vulcanchem
CAS No.:
7775-11-3
VCID:
VC0153921
InChI:
InChI=1S/Cr.2Na.4O/q;2*+1;;;2*-1
SMILES:
[O-][Cr](=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
Na2CrO4
CrNa2O4
CrNa2O4
Molecular Weight:
161.97 g/mol
Sodium Chromate
CAS No.: 7775-11-3
Reference Standards
VCID: VC0153921
Molecular Formula: Na2CrO4
CrNa2O4
Molecular Weight: 161.97 g/mol
CAS No. | 7775-11-3 |
---|---|
Product Name | Sodium Chromate |
Molecular Formula | Na2CrO4 CrNa2O4 |
Molecular Weight | 161.97 g/mol |
IUPAC Name | disodium;dioxido(dioxo)chromium |
Standard InChI | InChI=1S/Cr.2Na.4O/q;2*+1;;;2*-1 |
Standard InChIKey | PXLIDIMHPNPGMH-UHFFFAOYSA-N |
SMILES | [O-][Cr](=O)(=O)[O-].[Na+].[Na+] |
Canonical SMILES | [O-][Cr](=O)(=O)[O-].[Na+].[Na+] |
Colorform | Yellow orthorhombic crystals |
Density | 2.723 at 77 °F (USCG, 1999) 2.723 at 25 °C/4 °C 2.7 g/cm³ |
Melting Point | 794 °C 762 °C |
Physical Description | Sodium chromate appears as a yellow crystalline solid. Used to make pigments for paints and inks, other chemicals, and as a wood preservative. YELLOW HYGROSCOPIC CRYSTALS. |
Description | Sodium chromate appears as a yellow crystalline solid. Used to make pigments for paints and inks, other chemicals, and as a wood preservative. Sodium chromate is an inorganic sodium salt consisting of sodium and chromate ions in a 2:1 ratio. It has a role as a carcinogenic agent, an oxidising agent, a poison and a diagnostic agent. It contains a chromate(2-). |
Related CAS | 10034-82-9 (tetrahydrate) 12680-48-7 (cpd with unspecified MF) 13517-17-4 (decahydrate) |
Shelf Life | Stable under recommended storage conditions. |
Solubility | 87.6 g/100 g water at 25 °C In water, 44.3 wt% at 20 °C 873 g/L water at 30 °C 3.44 g/L methanol at 25 °C Slightly soluble in ethanol Solubility in water, g/100ml at 20 °C: 53 (good) |
Synonyms | Chromic Acid (H2CrO4) Sodium Salt; Chromium Disodium Oxide; Chromium Sodium Oxide (CrNa2O4); Disodium Chromate; Disodium Chromate (Na2CrO4); Sodium Chromate; Sodium Chromate (Na2(CrO4)); Sodium Chromate (VI); Sodium Chromium Oxide (Na2CrO4) |
PubChem Compound | 24488 |
Last Modified | Nov 11 2021 |
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